2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}sulfanyl)-1-methyl-1H-benzimidazole

Specification

• Molecular Formula: C18H18N6S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-[[1-(2,4-dimethylphenyl)tetrazol-5-yl]methylsulfanyl]-1-methylbenzimidazole
• Standard InChI: InChI=1S/C18H18N6S/c1-12-8-9-15(13(2)10-12)24-17(20-21-22-24)11-25-18-19-14-6-4-5-7-16(14)23(18)3/h4-10H,11H2,1-3H3
• Standard InChI Key: VYDXPEUXILDEBU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4N3C)C
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4N3C)C

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the tetrazole ring and its subsequent attachment to the benzimidazole moiety. Common methods involve the use of azides and nitriles for tetrazole formation, followed by sulfide coupling reactions.

Biological Activities

Compounds with tetrazole and benzimidazole rings have shown potential in various biological applications:

• Antimicrobial Activity: Benzimidazole derivatives have been studied for their antimicrobial properties, showing efficacy against both bacterial and fungal strains.

• Anticancer Activity: Some benzimidazole compounds exhibit anticancer properties, often targeting specific cellular pathways.

• Other Activities: Tetrazole rings are known for their role in various pharmaceuticals, including antihypertensive and antiviral agents.

Research Findings

While specific research findings for 2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}sulfanyl)-1-methyl-1H-benzimidazole are not available, similar compounds have shown promising results:

Compound Type	Biological Activity	Example Compounds
Benzimidazole Derivatives	Antimicrobial, Anticancer	2-Mercaptobenzimidazole derivatives
Tetrazole Derivatives	Antihypertensive, Antiviral	Various tetrazole-based drugs